Cas no 1240256-99-8 (3-Fluoro-5-(pentafluorosulfur)aniline)

3-Fluoro-5-(pentafluorosulfur)aniline structure
1240256-99-8 structure
Product Name:3-Fluoro-5-(pentafluorosulfur)aniline
CAS No:1240256-99-8
MF:C6H5F6NS
MW:237.166021108627
MDL:MFCD16652430
CID:4579762
PubChem ID:66523473
Update Time:2024-11-02

3-Fluoro-5-(pentafluorosulfur)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-(pentafluorosulfur)aniline
    • 3-Fluoro-5-(pentafluorosulphur)aniline
    • Sulfur, (3-amino-5-fluorophenyl)pentafluoro-, (OC-6-21)-
    • 3-Fluoro-5-(pentafluorothio)aniline,97%
    • 3-fluoro-5-(pentafluoro-
    • 3-Fluoro-5-(pentafluoro-λ6-sulfanyl)aniline
    • E6-sulfanyl)aniline
    • 1240256-99-8
    • 3-Fluoro-5-(pentafluorothio)aniline
    • 3-fluoro-5-(pentafluoro-lambda6-sulfanyl)aniline
    • AKOS015956987
    • SCHEMBL15337477
    • JS-4073
    • CS-0334808
    • MFCD16652430
    • 3-FLUORO-5-(PENTAFLUORO-??-SULFANYL)ANILINE
    • MDL: MFCD16652430
    • Inchi: 1S/C6H5F6NS/c7-4-1-5(13)3-6(2-4)14(8,9,10,11)12/h1-3H,13H2
    • InChI Key: RFXWDLYDFAZNLO-UHFFFAOYSA-N
    • SMILES: C1=C(S(F)(F)(F)(F)F)C=C(N)C=C1F

Computed Properties

  • Exact Mass: 237.00468931g/mol
  • Monoisotopic Mass: 237.00468931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),

3-Fluoro-5-(pentafluorosulfur)aniline Security Information

  • HazardClass:6.1

3-Fluoro-5-(pentafluorosulfur)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-UC188-100mg
3-Fluoro-5-(pentafluorothio)aniline
1240256-99-8 97%
100mg
¥414.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-UC188-500mg
3-Fluoro-5-(pentafluorothio)aniline
1240256-99-8 97%
500mg
¥1659.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-UC188-50mg
3-Fluoro-5-(pentafluorothio)aniline
1240256-99-8 97%
50mg
¥241.0 2022-02-28
Apollo Scientific
PC405662-1g
3-Fluoro-5-(pentafluorosulphur)aniline
1240256-99-8 98%
1g
£33.00 2023-09-01
TRC
F107690-250mg
3-Fluoro-5-(pentafluorosulfur)aniline
1240256-99-8
250mg
$ 210.00 2022-06-05
TRC
F107690-500mg
3-Fluoro-5-(pentafluorosulfur)aniline
1240256-99-8
500mg
$ 350.00 2022-06-05
abcr
AB350277-250 mg
3-Fluoro-5-(pentafluorothio)aniline, 97%; .
1240256-99-8 97%
250 mg
€149.40 2023-07-19
abcr
AB350277-1 g
3-Fluoro-5-(pentafluorothio)aniline, 97%; .
1240256-99-8 97%
1 g
€473.00 2023-07-19
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33680-1g
3-Fluoro-5-(pentafluorothio)aniline, 97%
1240256-99-8 97%
1g
¥5360.00 2023-02-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33680-250mg
3-Fluoro-5-(pentafluorothio)aniline, 97%
1240256-99-8 97%
250mg
¥1630.00 2023-02-08
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